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Compound of Interest

Compound Name:
2-Amino-8-oxononanoic acid

hydrochloride

Cat. No.: B15557092 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the solubility of 2-Amino-8-oxononanoic
acid hydrochloride in various solvents. The information is intended to assist researchers and

professionals in the fields of drug development and life sciences in formulating this compound

for experimental and developmental purposes. This document compiles available quantitative

data, outlines detailed experimental protocols for solubility determination, and presents visual

workflows to guide laboratory practices.

Core Solubility Data
The solubility of 2-Amino-8-oxononanoic acid hydrochloride has been determined in

dimethyl sulfoxide (DMSO) and several complex solvent systems tailored for in vivo research.

The hydrochloride salt form of 2-Amino-8-oxononanoic acid generally exhibits enhanced water

solubility and stability compared to its free base form[1]. For dissolution, the use of heat and/or

sonication can be beneficial, particularly if precipitation or phase separation occurs[2].

Quantitative Solubility Data Summary
The following table summarizes the known solubility of 2-Amino-8-oxononanoic acid
hydrochloride in various solvent systems. It is important to note that for some of the complex

solvent systems, the reported values are the minimum solubility achieved while maintaining a

clear solution, and the saturation point may be higher.
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Solvent
System

Composition
Solubility
(mg/mL)

Molar
Solubility (mM)

Observations

Dimethyl

Sulfoxide

(DMSO)

100% DMSO 50 223.51

Ultrasonic

assistance is

required. It is

also noted that

hygroscopic

DMSO can

significantly

impact solubility,

and the use of

newly opened

DMSO is

recommended[2]

[3][4].

In vivo

Formulation 1

10% DMSO /

40% PEG300 /

5% Tween-80 /

45% Saline

≥ 4.55 ≥ 20.34

A clear solution

is obtained. The

saturation point

is not specified[2]

[3][5].

In vivo

Formulation 2

10% DMSO /

90% (20% SBE-

β-CD in Saline)

≥ 2.5 ≥ 11.18

A clear solution

is achieved[2][3]

[4].

In vivo

Formulation 3

10% DMSO /

90% Corn Oil
≥ 2.5 ≥ 11.18

A clear solution

is formed[2][3][4].

SBE-β-CD: Sulfobutylether-β-cyclodextrin

Experimental Protocols for Solubility Determination
While specific experimental protocols for determining the solubility of 2-Amino-8-oxononanoic
acid hydrochloride are not extensively published, a standard and reliable method is the

Saturation Shake-Flask Method. This technique is widely accepted for determining the

thermodynamic equilibrium solubility of a compound[6][7].
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Protocol: Thermodynamic Solubility Determination via
Shake-Flask Method
1. Objective: To determine the equilibrium solubility of 2-Amino-8-oxononanoic acid
hydrochloride in a specific solvent at a controlled temperature.

2. Materials:

2-Amino-8-oxononanoic acid hydrochloride (solid)

Solvent of interest (e.g., Water, Ethanol, Phosphate Buffered Saline pH 7.4)

Stoppered glass flasks or vials

Orbital shaker with temperature control

Analytical balance

Centrifuge

Syringe filters (e.g., 0.22 µm)

High-Performance Liquid Chromatography (HPLC) system with a suitable detector or a UV-

Vis Spectrophotometer

Volumetric flasks and pipettes

3. Procedure:

Preparation:

Prepare the selected solvent. For buffered solutions, ensure the pH is accurately adjusted.

Set the orbital shaker to the desired temperature (e.g., 25 °C or 37 °C).

Sample Addition:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b15557092?utm_src=pdf-body
https://www.benchchem.com/product/b15557092?utm_src=pdf-body
https://www.benchchem.com/product/b15557092?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557092?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Add an excess amount of 2-Amino-8-oxononanoic acid hydrochloride to a stoppered

flask. The excess solid is crucial to ensure that a saturated solution is achieved and that

equilibrium can be established between the dissolved and undissolved compound[6].

Add a known volume of the selected solvent to the flask.

Equilibration:

Secure the flasks on the orbital shaker.

Agitate the samples at a constant speed for a predetermined period (typically 24 to 72

hours) to allow the system to reach equilibrium. It is advisable to take measurements at

multiple time points (e.g., 24, 48, and 72 hours) to confirm that equilibrium has been

reached, indicated by no significant change in concentration between time points[8].

Sample Separation:

Once equilibration is complete, remove the flasks from the shaker and allow the

undissolved solid to sediment.

Carefully withdraw an aliquot of the supernatant.

Separate the dissolved compound from any remaining solid particles. This can be

achieved by either:

Centrifugation: Centrifuge the aliquot at a high speed to pellet any suspended solids.

Filtration: Pass the aliquot through a syringe filter. Ensure the filter material is

compatible with the solvent and does not adsorb the compound.

Analysis:

Immediately after separation, dilute the clear supernatant with a suitable solvent to a

concentration within the linear range of the analytical method to prevent precipitation[8].

Quantify the concentration of 2-Amino-8-oxononanoic acid hydrochloride in the diluted

sample using a validated analytical method, such as HPLC or UV-Vis

spectrophotometry[6].
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Calculate the original concentration in the saturated solution by accounting for the dilution

factor.

4. Data Reporting: The solubility should be reported in mg/mL and/or mol/L, along with the

solvent used and the temperature at which the experiment was conducted.

Visualized Workflows and Relationships
The following diagrams, generated using Graphviz, illustrate key workflows and logical

relationships relevant to the solubility assessment of 2-Amino-8-oxononanoic acid
hydrochloride.
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Solubility Assessment Workflow

Start: Obtain Compound
(2-Amino-8-oxononanoic acid HCl)

Select Solvents for Testing
(e.g., Water, DMSO, Ethanol)

Perform Shake-Flask Method

Equilibrate for 24-72h
at Controlled Temperature

Separate Solid and Liquid Phases
(Centrifugation/Filtration)

Quantify Concentration
(e.g., HPLC, UV-Vis)

End: Report Solubility Data
(mg/mL, mM)

Click to download full resolution via product page

Caption: Workflow for Thermodynamic Solubility Determination.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b15557092?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557092?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Factors Influencing Solubility

Compound Solubility

Temperature pH of Solvent Solvent Polarity Salt Form (HCl) Compound Purity Particle Size

Click to download full resolution via product page

Caption: Key Factors Affecting Compound Solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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